2-[(2-hydroxyethyl)thio]-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(2-hydroxyethylsulfanyl)-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C16H17NO3S/c18-10-11-21-12-16(19)17-13-6-8-15(9-7-13)20-14-4-2-1-3-5-14/h1-9,18H,10-12H2,(H,17,19)
• InChI Key: HODCICYYBXNAJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CSCCO
• Molecular Formula: C16H17NO3S
• Molecular Weight: 303.4 g/mol

Description

2-[(2-hydroxyethyl)thio]-N-(4-phenoxyphenyl)acetamide is a chemical compound that is widely used in scientific research. It is commonly referred to as HEPPA and is known for its ability to inhibit the growth of cancer cells.

Mechanism of Action

HEPPA inhibits the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, HEPPA promotes the acetylation of histones, which leads to changes in gene expression that can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
HEPPA has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer properties, it has been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of HEPPA is that it is relatively easy to synthesize and has a high purity. It is also stable under a variety of conditions, which makes it suitable for use in a wide range of experiments. However, one limitation of HEPPA is that it can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on HEPPA. One area of interest is the development of new analogs of HEPPA that may have improved anticancer properties. Another area of interest is the investigation of the potential use of HEPPA in combination with other anticancer drugs to enhance their efficacy. Additionally, further research is needed to better understand the mechanisms of action of HEPPA and to identify potential side effects and toxicity concerns.

Scientific Research Applications

HEPPA has been extensively studied for its anticancer properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. HEPPA works by inducing apoptosis, which is programmed cell death, in cancer cells. It also inhibits the activity of certain enzymes that are required for cancer cell growth.